Cas no 412022-35-6 (Bis(5-ethyl-1H-pyrrol-2-yl)methanone)

• Product Name: Bis(5-ethyl-1H-pyrrol-2-yl)methanone
• CAS No: 412022-35-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 2183350
• PubChem ID: 44718875
• Update Time: 2025-04-21

Bis(5-ethyl-1H-pyrrol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, bis(5-ethyl-1h-pyrrol-2-yl)-(9ci)
• Bis(5-ethyl-1H-pyrrol-2-yl)methanone
• 412022-35-6

• Inchi： 1S/C13H16N2O/c1-3-9-5-7-11(14-9)13(16)12-8-6-10(4-2)15-12/h5-8,14-15H,3-4H2,1-2H3
• InChI Key： XYUFLHHCNDUTRE-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(CC)N1)C1=CC=C(CC)N1

Computed Properties

• Exact Mass: 216.126
• Monoisotopic Mass: 216.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6A^2
• XLogP3: 3.2